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Compound of Interest

Compound Name: Sulfan Blue

Cat. No.: B7791119 Get Quote

Sulfan Blue, a synthetic triphenylmethane dye, serves a critical role in various biomedical and

research applications. This technical guide provides a concise overview of its fundamental

chemical properties, specifically its molecular formula and weight, presented for researchers,

scientists, and drug development professionals.

Core Chemical Properties
Sulfan Blue, also known by synonyms such as Acid Blue 1 and Patent Blue VF, is

distinguished by its specific chemical structure.[1][2] The arrangement of its atoms is precisely

defined, leading to the molecular characteristics detailed below.

Property Value

Molecular Formula C27H31N2NaO6S2[1][2][3][4]

Molecular Weight 566.66 g/mol [1][2][3]

Alternate Molecular Formula C27H32N2NaO6S2[3]

Alternate Molecular Weight 567.7 g/mol [3]

Note: Minor variations in the molecular formula and weight may be cited in different chemical

databases and literature.
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The dye's structure, which includes sulfonate functional groups, is fundamental to its chemical

behavior and interactions in biological systems.[3] It is these properties that enable its

application in medical imaging, particularly for visualizing lymphatic vessels.[3]

Experimental Protocols and Visualizations
The determination of the molecular formula and weight of a compound like Sulfan Blue is

typically achieved through standard analytical chemistry techniques. These methods include

mass spectrometry for determining the mass-to-charge ratio of molecular ions and elemental

analysis to ascertain the percentage composition of each element.

Due to the nature of this inquiry, which focuses on intrinsic chemical properties rather than

dynamic processes, detailed experimental workflows for its synthesis or application are beyond

the current scope. Similarly, signaling pathways or complex logical relationships that would

necessitate a Graphviz diagram are not applicable to the description of its molecular formula

and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7791119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7791119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

